Aldo-keto Reductase Family 1 Member B1
Target Description
Aldo-keto Reductase Family 1 Member B1 (AKR1B1), also known as aldose reductase, is a cytosolic NADPH-dependent oxidoreductase. It catalyzes the reduction of various aldehydes, including glucose to sorbitol, a key step in the polyol pathway. Dysregulation of AKR1B1 is implicated in diabetic complications (e.g., neuropathy, retinopathy), inflammation, and certain cancers, making it a significant therapeutic target for inhibiting sorbitol accumulation and modulating disease progression.
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高血糖症
Hyperglycemia
动脉粥样硬化
Atherosclerosis
糖尿病
Diabetes Mellitus
心力衰竭
Heart Failure
帕金森病
Parkinson's Disease
2型糖尿病
Type 2 Diabetes Mellitus
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
内皮功能障碍
Endothelial dysfunction
心血管疾病
Cardiovascular disease
青光眼
Glaucoma
骨质疏松
Osteoporosis
良性肿瘤
Benign Tumor
酒精性肝病
Alcoholic liver disease
糖尿病肾病
Diabetic nephropathy
糖尿病并发症
Diabetic complications
糖尿病视网膜病变
Diabetic retinopathy
糖尿病及其并发症
Diabetes Mellitus and Complications
糖尿病性视网膜病变
Diabetic Retinopathy
糖尿病性神经病变
Diabetic Neuropathy
糖尿病周围神经病变
Diabetic Peripheral Neuropathy
糖尿病性白内障
Diabetic Cataract